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Compound of Interest

Benzyl N-(2-
Compound Name:
hydroxyethyl)carbamate

Cat. No.: B104591

Physical Properties of Benzyl N-(2-
hydroxyethyl)carbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of the known physical properties of Benzyl

N-(2-hydroxyethyl)carbamate, a key intermediate in pharmaceutical synthesis. The
information is presented to support research, development, and quality control activities.

Core Physical Properties

Benzyl N-(2-hydroxyethyl)carbamate is a white powder at room temperature.[1] Its primary
physical characteristics, melting point and solubility, are crucial for its handling, reaction setup,
and purification.

Data Presentation

The following tables summarize the available quantitative data for the physical properties of
Benzyl N-(2-hydroxyethyl)carbamate.
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Property Value Source
Melting Point 58-60 °C (lit.) [1]121[3]

Solvent Solubility Source
Water Soluble [1]

1% Acetic Acid Soluble [1]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following are detailed methodologies for measuring the melting point and solubility of Benzyl

N-(2-hydroxyethyl)carbamate.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. It is a key indicator of purity, with impurities typically causing a depression and

broadening of the melting range.
Methodology:

o Sample Preparation: A small amount of dry Benzyl N-(2-hydroxyethyl)carbamate powder
is finely crushed. The open end of a capillary tube is pressed into the powder. The tube is
then tapped gently to pack the powder into the closed end, aiming for a sample height of 2-3
mm.

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus. The
apparatus is equipped with a heating block, a thermometer, and a viewing lens.

e Measurement:

o A preliminary, rapid heating is performed to get an approximate melting temperature.
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o Asecond, fresh sample is prepared. The apparatus is heated to a temperature
approximately 10-15 °C below the estimated melting point.

o The heating rate is then slowed to 1-2 °C per minute to ensure thermal equilibrium
between the sample, the heating block, and the thermometer.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last solid crystal melts is recorded as the end of the melting
range.

o Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure
compound. A broad melting range suggests the presence of impurities.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Qualitative and quantitative assessments are vital for developing purification methods and
formulation strategies.

Methodology (Qualitative):

o Sample Preparation: A small, pre-weighed amount of Benzyl N-(2-hydroxyethyl)carbamate
(e.g., 10 mg) is placed into a test tube.

e Solvent Addition: A known volume of the solvent to be tested (e.g., 1 mL of water) is added to
the test tube.

o Observation: The mixture is agitated (e.g., by vortexing) at a controlled temperature. The
visual disappearance of the solid indicates solubility. The observation is recorded as soluble,
partially soluble, or insoluble.

Methodology (Quantitative - Isothermal Saturation Method):

o Sample Preparation: An excess amount of Benzyl N-(2-hydroxyethyl)carbamate is added
to a known volume of the solvent in a sealed container.
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o Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

e Sample Analysis:
o The undissolved solid is separated from the solution by filtration or centrifugation.
o A known volume of the clear, saturated solution is carefully removed.

o The concentration of the dissolved Benzyl N-(2-hydroxyethyl)carbamate in the aliquot is
determined using an appropriate analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis Spectroscopy, against a calibration curve of known
concentrations.

o Calculation: The solubility is then expressed in terms of mass per unit volume (e.g., mg/mL)
or molarity (mol/L).

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the determination of the
physical properties of Benzyl N-(2-hydroxyethyl)carbamate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical Property Determination Workflow
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Caption: Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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